Cas no 172427-04-2 (2H-1-Benzopyran-2-one,5-bromo-6-hydroxy-7-methoxy-)

• Product Name: 2H-1-Benzopyran-2-one,5-bromo-6-hydroxy-7-methoxy-
• CAS No: 172427-04-2
• MF: C₁₀H₇BrO₄
• MW: 271.064182519913
• CID: 230243
• PubChem ID: 3025914
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,5-bromo-6-hydroxy-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,5-bromo-6-hydroxy-7-methoxy-
• 5-bromo-6-hydroxy-7-methoxychromen-2-one
• 2H-1-Benzopyran-2-one,5-bromo-6-hydroxy-7-methoxy
• 5-BROMO-6-HYDROXY-7-METHOXY-CHROMEN-2-ONE
• 5-Bromo-6-hydroxy-7-methoxycoumarin
• 172427-04-2
• DTXSID00169282

• Inchi： 1S/C10H7BrO4/c1-14-7-4-6-5(9(11)10(7)13)2-3-8(12)15-6/h2-4,13H,1H3
• InChI Key： FZABKNPGZYCBCP-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC2=C1C=CC(=O)O2)OC)O

Computed Properties

• Exact Mass: 269.95300
• Monoisotopic Mass: 269.952771
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8

Experimental Properties

• Density: 1.74
• Boiling Point: 411.3°Cat760mmHg
• Flash Point: 202.6°C
• Refractive Index: 1.638
• PSA: 59.67000
• LogP: 2.26970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins